![molecular formula C17H23NO5 B6150599 rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid, trans CAS No. 1420536-93-1](/img/no-structure.png)
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid, trans
Overview
Description
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . It also contains a tert-butoxy group and a methoxyphenyl group . The tert-butoxy group is known for its unique reactivity pattern due to its crowded structure . The methoxyphenyl group is a phenyl ring with a methoxy (-OCH3) substituent.
Synthesis Analysis
While specific synthesis methods for this compound are not available, tert-butyl groups are often introduced into molecules using Boc-anhydride (tert-butoxycarbonyl anhydride) in a process known as Boc protection . The synthesis of pyrrolidine derivatives often involves the reaction of amines .Molecular Structure Analysis
The compound’s structure includes a pyrrolidine ring, a common feature in many natural products and pharmaceuticals . The tert-butoxy group is a bulky group that can influence the compound’s reactivity and stereochemistry .Chemical Reactions Analysis
The tert-butyl group in the compound can participate in various chemical transformations due to its unique reactivity pattern . Pyrrolidine rings can also undergo various reactions, particularly at the nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of the tert-butoxy group and the pyrrolidine ring would influence properties such as solubility, melting point, and reactivity .Scientific Research Applications
- The tert-butyl group in this compound plays a crucial role. Its crowded nature leads to unique reactivity patterns. Researchers have utilized it in chemical transformations, such as functional group modifications and synthetic reactions .
- Researchers have achieved controllable chiral structures in achiral block copolymers by doping them with chiral additives (e.g., tartaric acid). These helical nanostructures have potential applications in materials science and photonics .
Chemical Transformations
Chiral Microphase Separation
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid, trans involves the protection of the amine group, followed by the addition of the 3-methoxyphenyl group, and then the deprotection of the amine group. The final step involves the formation of the trans isomer.", "Starting Materials": [ "L-proline", "tert-butyl chloroformate", "3-methoxybenzaldehyde", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium hydroxide", "Addition of 3-methoxybenzaldehyde to the protected amine group in the presence of sodium borohydride", "Deprotection of the amine group with hydrochloric acid", "Formation of the trans isomer through crystallization in diethyl ether and methanol" ] } | |
CAS RN |
1420536-93-1 |
Product Name |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid, trans |
Molecular Formula |
C17H23NO5 |
Molecular Weight |
321.4 |
Purity |
95 |
Origin of Product |
United States |
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